Cas no 1056264-74-4 (4-Bromo-5-chloro-1H-indazole)

• Product Name: 4-Bromo-5-chloro-1H-indazole
• CAS No: 1056264-74-4
• MF: C₇H₄BrClN₂
• MW: 231.477059364319
• MDL: MFCD12828060
• CID: 2092775
• PubChem ID: 59272978
• Update Time: 2025-05-19

4-Bromo-5-chloro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-chloro-1H-indazole
• 1H-Indazole, 4-bromo-5-chloro-
• Indazole, 4-bromo-5-chloro-
• MB12039
• DS-9608
• HBWQXAIHQCZDAB-UHFFFAOYSA-N
• 1056264-74-4
• MFCD12828060
• SCHEMBL2005907
• AKOS024101420
• SY278638
• EN300-2953874
• P17188
• GSB26474

• MDL： MFCD12828060
• Inchi： 1S/C7H4BrClN2/c8-7-4-3-10-11-6(4)2-1-5(7)9/h1-3H,(H,10,11)
• InChI Key： HBWQXAIHQCZDAB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1C=NN2)Cl

Computed Properties

• Exact Mass: 229.92464g/mol
• Monoisotopic Mass: 229.92464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 28.7Ų

4-Bromo-5-chloro-1H-indazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 4-Bromo-5-chloro-1H-indazole

4-Bromo-5-chloro-1H-indazole: A Comprehensive Overview

4-Bromo-5-chloro-1H-indazole (CAS No. 1056264-74-4) is a heterocyclic aromatic compound with significant potential in various scientific and industrial applications. This compound belongs to the indazole family, which is a bicyclic structure consisting of a benzene ring fused to an imidazole ring. The presence of bromine and chlorine substituents at the 4 and 5 positions, respectively, imparts unique chemical and physical properties to this molecule, making it a subject of interest in both academic and commercial research.

The synthesis of 4-bromo-5-chloro-1H-indazole involves multi-step organic reactions, often utilizing chloroformylation and bromination techniques. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling the production of high-purity samples. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. These developments underscore the importance of optimizing synthetic pathways to meet the growing demand for this compound in various fields.

One of the most promising applications of 4-bromo-5-chloro-1H-indazole lies in its role as an intermediate in drug discovery. The compound's ability to undergo further functionalization has made it a valuable building block in medicinal chemistry. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anticancer activities. A recent study published in *Journal of Medicinal Chemistry* highlighted its potential as a lead compound for developing novel therapies targeting chronic inflammatory diseases.

In addition to its pharmacological applications, 4-bromo-5-chloro-1H-indazole has found utility in materials science. Its electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Researchers at the University of California have demonstrated that thin films incorporating this compound exhibit enhanced charge transport characteristics, which could be leveraged in next-generation displays and solar cells.

The environmental impact of 4-bromo-5-chloro-1H-indazole has also been a topic of recent research. Studies conducted by the European Chemicals Agency (ECHA) suggest that while the compound is not inherently hazardous under normal conditions, its disposal and handling require adherence to standard industrial safety protocols. This emphasis on sustainability aligns with global efforts to promote green chemistry practices in the synthesis and application of such compounds.

Looking ahead, the future of 4-bromo-5-chloro-1H-indazole seems bright, with ongoing research exploring its potential in bioimaging, sensor technology, and advanced materials. Collaborative efforts between academia and industry are expected to drive further innovation, unlocking new applications for this versatile compound.